Cas no 1361669-98-8 (3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361669-98-8
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966227
• Update Time: 2025-06-20

3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-2-8(12(15)9(14)3-7)6-1-10(16)11(5-18)17-4-6/h1-4,18H,5H2
• InChI Key： HWQHOWJIKYPYSB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CN=C(CO)C(=C1)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.5
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol

Introduction to 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361669-98-8)

3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol, with the CAS number 1361669-98-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a fluoro group and a trichlorophenyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol is C₁₄H₇Cl₃FNO, and its molecular weight is approximately 340.55 g/mol. The compound's structure features a pyridine ring with a fluorine atom at the 3-position and a trichlorophenyl group at the 5-position. The methanol group at the 2-position of the pyridine ring adds to its reactivity and solubility properties.

In recent years, 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol has been studied for its potential as an intermediate in the synthesis of various pharmaceuticals. Its unique combination of functional groups allows for the creation of derivatives with diverse biological activities. For instance, research has shown that compounds derived from this structure can exhibit potent anti-inflammatory and antitumor properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol as a scaffold for developing novel inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound were effective in inhibiting the activity of certain kinases, which are key targets in cancer therapy. This finding highlights the potential of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol as a lead compound for further drug development.

Beyond its applications in cancer research, 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored its use as an intermediate in the synthesis of compounds with antiviral activity. The researchers synthesized several derivatives and tested their efficacy against various viral strains. The results indicated that some derivatives exhibited significant antiviral activity, suggesting potential applications in antiviral drug development.

The synthesis of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 3-fluoro-4-(trichloromethyl)phenol to form an intermediate, which is then cyclized to produce the desired pyridine derivative. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency and reduce environmental impact.

The physical properties of 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol, including its melting point (140°C), boiling point (400°C), and solubility in organic solvents like dimethyl sulfoxide (DMSO), make it suitable for various analytical and preparative techniques. These properties are crucial for its use in laboratory settings and industrial processes.

In terms of safety and handling, while detailed toxicological data on 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol is limited, it is generally recommended to handle this compound with standard laboratory precautions due to its complex structure and potential reactivity. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to minimize exposure risks.

The future prospects for 3-Fluoro-5-(2,3,5-trichlorophenyl)pyridine-2-methanol are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new synthetic methods and biological assays are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.